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Compound Name: Ido1-IN-12

Cat. No.: B12417963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indoleamine 2,3-dioxygenase 1 (IDO1) is a key immunomodulatory enzyme that catalyzes the

initial and rate-limiting step in the kynurenine pathway of tryptophan metabolism.[1][2] By

depleting the essential amino acid tryptophan and generating immunosuppressive metabolites,

IDO1 plays a crucial role in creating a tolerogenic microenvironment.[1][2] This mechanism is

often exploited by tumor cells to evade immune surveillance, making IDO1 a compelling target

for cancer immunotherapy.[1][2] Ido1-IN-12 is a potent and orally bioavailable inhibitor of the

IDO1 enzyme.[3][4] These application notes provide detailed protocols and concentration

guidelines for the experimental use of Ido1-IN-12 in both in vitro and in vivo research settings.

Ido1-IN-12: Quantitative Data Summary
The following table summarizes the available quantitative data for Ido1-IN-12 and other

relevant IDO1 inhibitors for comparative purposes.
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Compound Target
IC50
(Enzymatic
Assay)

Cellular
IC50 (HeLa
cells)

In Vivo
Efficacy
(Mouse
Models)

Reference

Ido1-IN-12 IDO1

Data not

publicly

available

Data not

publicly

available

Orally

available
[3][4]

IDO-IN-1 IDO1 59 nM 12 nM Not specified [5]

Epacadostat

(INCB024360

)

IDO1 10 nM 7.4 nM

50 mg/kg,

once daily

(oral)

[5]

Navoximod

(GDC-0919)
IDO1, TDO

IDO1: 79 nM,

TDO: 25 nM
83 nM (IDO1)

100 mg/kg

(oral)
[6]

BMS-986205

(Linrodostat)
IDO1

1.7 nM

(irreversible)
1.1 - 1.7 nM Not specified [7]

Signaling Pathway Modulated by Ido1-IN-12
Ido1-IN-12 inhibits the IDO1 enzyme, which is a central node in the tryptophan catabolism

pathway. This pathway has significant downstream effects on the immune system.
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Figure 1: IDO1 signaling pathway and the inhibitory action of Ido1-IN-12.

Experimental Protocols
In Vitro IDO1 Inhibition Assay (Cell-Based)
This protocol describes a method to determine the in vitro potency of Ido1-IN-12 in a cell-based

assay by measuring the production of kynurenine.

Workflow Diagram:
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Start

Seed HeLa or SK-OV-3 cells
in 96-well plate

Induce IDO1 expression
with IFN-γ (e.g., 50 ng/mL)

Add serial dilutions of Ido1-IN-12

Incubate for 48 hours

Collect supernatant

Measure kynurenine concentration
(e.g., via HPLC or colorimetric assay)

Analyze data to determine IC50

End

 

Start

Implant tumor cells (e.g., B16-F10 or CT26)
subcutaneously into mice

Allow tumors to reach a palpable size
(e.g., 50-100 mm³)

Randomize mice into treatment groups

Administer Ido1-IN-12 (oral gavage)
or vehicle control daily

Monitor tumor growth and body weight

Euthanize mice at endpoint and
collect tumors and tissues for analysis

Analyze tumor growth inhibition and
pharmacodynamic markers (e.g., Kyn/Trp ratio)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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